Cas no 40889-24-5 (4-chloro-6-phenylpyrimidine-5-carbonitrile)

• Product Name: 4-chloro-6-phenylpyrimidine-5-carbonitrile
• CAS No: 40889-24-5
• MF: C₁₁H₆ClN₃
• MW: 215.638440608978
• CID: 1512982
• PubChem ID: 824686
• Update Time: 2025-04-21

4-chloro-6-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-phenylpyrimidine-5-carbonitrile
• AC1LGO3W
• CTK7C6500
• MolPort-003-801-178
• SBB095161
• AG-C-02952
• AC-907
• 4-Chloro-6-phenyl-5-pyrimidine carbonitrile
• AC-907/34128029
• DTXSID00356473
• 40889-24-5
• 4-chloro-6-phenyl-5-pyrimidinecarbonitrile

• Inchi： 1S/C11H6ClN3/c12-11-9(6-13)10(14-7-15-11)8-4-2-1-3-5-8/h1-5,7H
• InChI Key： BFQQETAXLWKTMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C2C=CC=CC=2)=NC=N1

Computed Properties

• Exact Mass: 215.0250249g/mol
• Monoisotopic Mass: 215.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),